4-ethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}benzamide

• IUPAC Name: 4-ethyl-N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]benzamide
• InChI: InChI=1S/C20H20N4O/c1-3-15-5-7-16(8-6-15)20(25)22-18-11-9-17(10-12-18)21-19-13-4-14(2)23-24-19/h4-13H,3H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key: PWSFFEOPFDWPIP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC3=NN=C(C=C3)C
• Molecular Formula: C20H20N4O
• Molecular Weight: 332.4 g/mol

Description

4-ethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has been studied for its potential use in scientific research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 4-ethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}benzamide involves its ability to inhibit the activity of certain enzymes and proteins that are involved in cell growth and survival. It has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell survival. It also inhibits the activity of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 4-ethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}benzamide has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspases, which are enzymes that are involved in programmed cell death. It also inhibits cell proliferation by inducing cell cycle arrest in the G1 phase. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}benzamide in lab experiments is its ability to selectively target cancer cells and induce apoptosis. It also has the potential to be used in combination with other anticancer agents to enhance their effectiveness. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 4-ethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}benzamide. One direction is to further investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to optimize its use in combination with other anticancer agents to enhance their effectiveness. Additionally, there is a need to further understand its mechanism of action in order to optimize its use in lab experiments.

Synthesis Methods

The synthesis of 4-ethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}benzamide involves the reaction of 4-[(6-methyl-3-pyridazinyl)amino]benzoic acid with 4-ethylaminobenzoyl chloride in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

4-ethyl-N-{4-[(6-methyl-3-pyridazinyl)amino]phenyl}benzamide has been studied for its potential use in scientific research applications. One area of research is its use as a potential anticancer agent. Studies have shown that this compound has the ability to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound has neuroprotective properties and can prevent the death of neurons.